Cas no 19234-58-3 (p-Nitrophenyl 2-Acetamido-2-deoxy-4,6-benzylidene-β-D-glucopyranoside)

• Product Name: p-Nitrophenyl 2-Acetamido-2-deoxy-4,6-benzylidene-β-D-glucopyranoside
• CAS No: 19234-58-3
• MF: C₂₁H₂₂N₂O₈
• MW: 430.407986164093
• CID: 123430
• PubChem ID: 11750777
• Update Time: 2025-07-17

p-Nitrophenyl 2-Acetamido-2-deoxy-4,6-benzylidene-β-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, 4-nitrophenyl2-(acetylamino)-2-deoxy-4,6-O-(phenylmethylene)-
• 4-Nitrophenyl2-acetamido-2-deoxy-4,6-O-benzylidene-b-D-glucopyranoside
• p-Nitrophenyl 2-Acet
• p-Nitrophenyl 2-Acetamido-2-deoxy-4,6-benzylidene-β-D-glucopyranoside
• 4-Nitrophenyl 2-acetamido-2-deoxy-4,6-O-benzylidene-β-D-glucopyranoside
• p-Nitrophenyl 2-acetamido-4,6-O-benzylidene-2-deoxy-beta-D-glucopyranoside
• 4-nitrophenyl 2-(acetylaMino)-2-deoxy-4,6-O-(phenylMethylene)-.beta.-D-glucopyranoside
• p-Nitrophenyl 2-Acetamido-2-deoxy-4,6-benzylidene-?-D-glucopyranoside
• N-[(4aR,6S,7R,8R,8aS)-8-hydroxy-6-(4-nitrophenoxy)-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-7-yl]acetamide
• p-Nitrophenyl 2-Acetamido-2-deoxy-4,6-benzylidene-beta-D-glucopyranoside
• SCHEMBL10546350
• W-201713
• 4-Nitrophenyl 2-acetamido-2-deoxy-4,6-O-benzylidene-b-D-glucopyranoside
• N-[(4AR,6S,7R,8R,8AS)-8-HYDROXY-6-(4-NITROPHENOXY)-2-PHENYL-HEXAHYDRO-2H-PYRANO[3,2-D][1,3]DIOXIN-7-YL]ACETAMIDE
• N-((4AR,6S,7R,8R,8aS)-8-hydroxy-6-(4-nitrophenoxy)-2-phenylhexahydropyrano[3,2-d][1,3]dioxin-7-yl)acetamide
• 19234-58-3

• Inchi： 1S/C21H22N2O8/c1-12(24)22-17-18(25)19-16(11-28-20(31-19)13-5-3-2-4-6-13)30-21(17)29-15-9-7-14(8-10-15)23(26)27/h2-10,16-21,25H,11H2,1H3,(H,22,24)/t16-,17-,18-,19-,20?,21-/m1/s1
• InChI Key： VEGMOSQBSHTMJS-UPGRXVQDSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@H]2[C@H]1COC(C1C=CC=CC=1)O2)O)NC(C)=O)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 430.13800
• Monoisotopic Mass: 430.13761566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 258-261?C (dec.)
• Solubility: Almost insoluble (0.06 g/l) (25 º C),
• PSA: 132.07000
• LogP: 2.59240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranodioxins Pyranodioxins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranodioxins

Additional information on p-Nitrophenyl 2-Acetamido-2-deoxy-4,6-benzylidene-β-D-glucopyranoside

p-Nitrophenyl 2-Acetamido-2-deoxy-4,6-benzylidene-β-D-glucopyranoside (CAS No. 19234-58-3): A Comprehensive Overview

p-Nitrophenyl 2-Acetamido-2-deoxy-4,6-benzylidene-β-D-glucopyranoside (CAS No. 19234-58-3) is a complex organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, often referred to as a protected glycoside, is a derivative of glucose with specific functional groups that enhance its utility in various biochemical and medicinal applications.

The structure of p-Nitrophenyl 2-Acetamido-2-deoxy-4,6-benzylidene-β-D-glucopyranoside is characterized by the presence of a p-nitrophenyl group, an acetamido group, and a benzylidene protecting group on the glucose moiety. These functional groups play crucial roles in the compound's reactivity and stability, making it an ideal substrate for enzymatic reactions and synthetic transformations.

Recent studies have highlighted the importance of p-Nitrophenyl 2-Acetamido-2-deoxy-4,6-benzylidene-β-D-glucopyranoside in the development of glycosidase inhibitors. Glycosidases are enzymes that cleave glycosidic bonds in carbohydrates and are involved in various biological processes, including digestion, metabolism, and cell signaling. Inhibiting these enzymes can have therapeutic benefits in treating diseases such as diabetes, cancer, and viral infections.

One notable application of p-Nitrophenyl 2-Acetamido-2-deoxy-4,6-benzylidene-β-D-glucopyranoside is in the study of α-glucosidase inhibitors. α-Glucosidase is an enzyme that breaks down complex carbohydrates into simpler sugars, and its inhibition can help manage postprandial hyperglycemia in diabetic patients. Research has shown that compounds derived from p-Nitrophenyl 2-Acetamido-2-deoxy-4,6-benzylidene-β-D-glucopyranoside exhibit potent α-glucosidase inhibitory activity, making them promising candidates for the development of new antidiabetic drugs.

In addition to its role in enzymatic studies, p-Nitrophenyl 2-Acetamido-2-deoxy-4,6-benzylidene-β-D-glucopyranoside has also been explored for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The presence of the benzylidene protecting group in this compound allows for controlled release and enhanced bioavailability of the active metabolite, which can improve therapeutic outcomes while reducing side effects.

The synthesis of p-Nitrophenyl 2-Acetamido-2-deoxy-4,6-benzylidene-β-D-glucopyranoside involves several steps, including the protection of hydroxyl groups on glucose with benzaldehyde to form the benzylidene acetal, followed by the introduction of the acetamido and p-nitrophenyl groups. The choice of protecting groups and reaction conditions is critical to achieving high yields and purity of the final product.

Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of p-Nitrophenyl 2-Acetamido-2-deoxy-4,6-benzylidene-β-D-glucopyranoside. For example, the use of green chemistry principles has enabled researchers to develop catalysts and solvents that minimize waste and reduce energy consumption during synthesis. These improvements not only enhance the sustainability of chemical processes but also contribute to the economic viability of producing this compound on a larger scale.

In conclusion, p-Nitrophenyl 2-Acetamido-2-deoxy-4,6-benzylidene-β-D-glucopyranoside (CAS No. 19234-58-3) is a versatile compound with significant potential in both research and pharmaceutical applications. Its unique structure and functional groups make it an ideal substrate for enzymatic studies and a promising candidate for developing new drugs targeting glycosidases. As research continues to advance, it is likely that this compound will play an increasingly important role in advancing our understanding of carbohydrate metabolism and developing novel therapeutic strategies.